Cas no 885267-10-7 (Benzene,1-bromo-3-[(4-fluorobutyl)thio]-)

• Product Name: Benzene,1-bromo-3-[(4-fluorobutyl)thio]-
• CAS No: 885267-10-7
• MF: C₁₀H₁₂BrFS
• MW: 263.169684410095
• CID: 710586
• PubChem ID: 17750096
• Update Time: 2025-04-19

Benzene,1-bromo-3-[(4-fluorobutyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-3-[(4-fluorobutyl)thio]-
• 1-Bromo-3-(4-fluoro-butylsulfanyl)-benzene
• DTXSID30590247
• 1-BROMO-3-[(4-FLUOROBUTYL)SULFANYL]BENZENE
• 1-Bromo-3-(4-fluoro-butylsulfanyl)benzene
• 885267-10-7

• Inchi： 1S/C10H12BrFS/c11-9-4-3-5-10(8-9)13-7-2-1-6-12/h3-5,8H,1-2,6-7H2
• InChI Key： JOUZZVMTLDTFTJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)SCCCCF

Computed Properties

• Exact Mass: 261.983
• Monoisotopic Mass: 261.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 25.3A^2